Cas no 1506742-13-7 (4-bromo-2-{hydroxy(methyl)aminomethyl}phenol)

4-Bromo-2-{hydroxy(methyl)aminomethyl}phenol is a brominated phenolic compound featuring a hydroxymethylamino functional group, which enhances its reactivity and versatility in synthetic applications. This compound is particularly valuable in organic synthesis, serving as an intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromine substituent offers a handle for further functionalization, while the hydroxymethylamino group provides a site for nucleophilic or condensation reactions. The compound's stability under standard conditions and well-defined reactivity profile make it a reliable choice for researchers developing complex molecular architectures. Its structural features also suggest potential utility in coordination chemistry or as a ligand precursor.
4-bromo-2-{hydroxy(methyl)aminomethyl}phenol structure
1506742-13-7 structure
Product Name:4-bromo-2-{hydroxy(methyl)aminomethyl}phenol
CAS No:1506742-13-7
MF:C8H10BrNO2
MW:232.074501514435
CID:6220701
PubChem ID:96805829
Update Time:2025-06-08

4-bromo-2-{hydroxy(methyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-{hydroxy(methyl)aminomethyl}phenol
    • 1506742-13-7
    • EN300-1924041
    • 4-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
    • Inchi: 1S/C8H10BrNO2/c1-10(12)5-6-4-7(9)2-3-8(6)11/h2-4,11-12H,5H2,1H3
    • InChI Key: DAVXYPKIVXSATA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CN(C)O)O

Computed Properties

  • Exact Mass: 230.98949g/mol
  • Monoisotopic Mass: 230.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.7Ų

4-bromo-2-{hydroxy(methyl)aminomethyl}phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1924041-1g
4-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
1506742-13-7
1g
$728.0 2023-09-17
Enamine
EN300-1924041-5g
4-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
1506742-13-7
5g
$2110.0 2023-09-17
Enamine
EN300-1924041-10g
4-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
1506742-13-7
10g
$3131.0 2023-09-17
Enamine
EN300-1924041-0.05g
4-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
1506742-13-7
0.05g
$612.0 2023-09-17
Enamine
EN300-1924041-0.1g
4-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
1506742-13-7
0.1g
$640.0 2023-09-17
Enamine
EN300-1924041-0.25g
4-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
1506742-13-7
0.25g
$670.0 2023-09-17
Enamine
EN300-1924041-0.5g
4-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
1506742-13-7
0.5g
$699.0 2023-09-17
Enamine
EN300-1924041-1.0g
4-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
1506742-13-7
1g
$728.0 2023-05-31
Enamine
EN300-1924041-2.5g
4-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
1506742-13-7
2.5g
$1428.0 2023-09-17
Enamine
EN300-1924041-5.0g
4-bromo-2-{[hydroxy(methyl)amino]methyl}phenol
1506742-13-7
5g
$2110.0 2023-05-31

4-bromo-2-{hydroxy(methyl)aminomethyl}phenol Related Literature

Additional information on 4-bromo-2-{hydroxy(methyl)aminomethyl}phenol

Recent Advances in the Study of 4-bromo-2-{hydroxy(methyl)aminomethyl}phenol (CAS: 1506742-13-7) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-2-{hydroxy(methyl)aminomethyl}phenol (CAS: 1506742-13-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 4-bromo-2-{hydroxy(methyl)aminomethyl}phenol as a versatile intermediate in the synthesis of bioactive molecules. Its bromophenol core, combined with the hydroxy(methyl)aminomethyl functional group, provides a scaffold for further chemical modifications, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study employed molecular docking simulations and in vitro assays to elucidate the binding interactions between 4-bromo-2-{hydroxy(methyl)aminomethyl}phenol and the COX-2 active site. The results suggested that the bromophenol moiety plays a critical role in stabilizing the enzyme-inhibitor complex, while the hydroxy(methyl)aminomethyl group enhances solubility and bioavailability.

Another significant advancement was reported in a 2024 preprint on bioRxiv, where researchers explored the compound's potential as an antimicrobial agent. The study revealed that 4-bromo-2-{hydroxy(methyl)aminomethyl}phenol exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies indicated that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. These findings position it as a candidate for further development in the fight against antibiotic-resistant pathogens.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 4-bromo-2-{hydroxy(methyl)aminomethyl}phenol to improve yield and purity. A 2023 Organic Process Research & Development article detailed a scalable, one-pot synthesis route that reduces the need for hazardous reagents and minimizes waste generation. This environmentally friendly approach aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Looking ahead, researchers are investigating the potential of 4-bromo-2-{hydroxy(methyl)aminomethyl}phenol in targeted drug delivery systems. Preliminary data suggest that the compound's structure allows for conjugation with nanoparticles and other drug carriers, enabling site-specific release of therapeutic agents. Such applications could revolutionize treatments for conditions like cancer and autoimmune diseases, where precise drug targeting is crucial.

In conclusion, 4-bromo-2-{hydroxy(methyl)aminomethyl}phenol (CAS: 1506742-13-7) represents a multifaceted compound with diverse applications in drug discovery and development. Its unique chemical properties, combined with recent breakthroughs in understanding its biological activities, make it a promising candidate for future therapeutic innovations. Continued research into its mechanisms of action and optimization of its pharmacological profile will be essential for translating these findings into clinical applications.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd